1-Bromo-3,4-difluoro-5-iodo-2-methoxybenzene

• IUPAC Name: 1-bromo-3,4-difluoro-5-iodo-2-methoxybenzene
• InChI: InChI=1S/C7H4BrF2IO/c1-12-7-3(8)2-4(11)5(9)6(7)10/h2H,1H3
• InChI Key: ALQPVLJHVHHQKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1Br)I)F)F
• Molecular Formula: C7H4BrF2IO
• Molecular Weight: 348.91 g/mol
• CAS No.: 2484889-22-5

Description

1-Bromo-3,4-difluoro-5-iodo-2-methoxybenzene is a chemical compound with the molecular formula C7H4BrF2IO. It has a molecular weight of 348.91. This compound is solid in its physical form.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with bromo, difluoro, iodo, and methoxy groups. The InChI code for this compound is 1S/C7H4BrF2IO/c1-12-7-3(8)2-4(11)5(9)6(7)10/h2H,1H3.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (348.91) and its physical state (solid). Unfortunately, specific properties such as melting point, boiling point, and density were not found in the sources I accessed.

Scientific Research Applications

Halogenated Compounds in Environmental and Health Studies

A critical review on novel brominated flame retardants (NBFRs) highlights their occurrence in indoor air, dust, consumer goods, and food, emphasizing the need for research on their occurrence, environmental fate, and toxicity. The study identifies significant knowledge gaps and the necessity for optimized analytical methods to include all NBFRs in monitoring programs, underscoring the importance of further research on indoor environments and potential leaching of such compounds (Zuiderveen, Slootweg, & de Boer, 2020).

Synthesis and Application in Organic Chemistry

The synthesis of halogenated biphenyls, such as 2-Fluoro-4-bromobiphenyl, is crucial for manufacturing non-steroidal anti-inflammatory and analgesic materials. A practical synthesis method was developed, demonstrating the application of halogenated compounds in pharmaceutical manufacturing, highlighting the broader relevance of compounds like 1-Bromo-3,4-difluoro-5-iodo-2-methoxybenzene in organic synthesis and the pharmaceutical industry (Qiu, Gu, Zhang, & Xu, 2009).

Environmental and Toxicological Impact

The environmental and toxicological impacts of polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) are similar to those of their chlorinated analogs, indicating the potential health risks associated with exposure to brominated compounds. This underscores the significance of understanding the environmental behavior and impact of complex brominated compounds, which could share structural similarities with this compound (Mennear & Lee, 1994).

Safety and Hazards

The safety data sheet (MSDS) for 1-Bromo-3,4-difluoro-5-iodo-2-methoxybenzene can be found online. It’s important to handle all chemicals with appropriate safety measures, including wearing proper protective equipment and working in a well-ventilated area.

Mechanism of Action

Target of Action

It’s worth noting that halogenated aromatic compounds like this one often interact with various enzymes and receptors in the body due to their structural similarity to many biological molecules .

Mode of Action

For instance, benzylic halides can undergo nucleophilic substitution reactions .

Biochemical Pathways

Halogenated aromatic compounds can potentially disrupt various biochemical pathways due to their reactivity and structural similarity to many biological molecules .

Pharmacokinetics

The physical properties of the compound, such as its molecular weight (34891 g/mol) and solid form, could influence its pharmacokinetic behavior .

Result of Action

Halogenated aromatic compounds can have various effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially affect the action of halogenated aromatic compounds .